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Compound of Interest

Compound Name: 2-Undecyloxirane

Cat. No.: B156488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Epoxytridecane, a member of the epoxide family, is a valuable intermediate in organic

synthesis and holds potential for various applications, including in the development of novel

therapeutic agents. A thorough understanding of its physical properties is fundamental for its

effective use in research and development. This technical guide provides a detailed overview of

the key physical characteristics of 1,2-Epoxytridecane, supported by experimental protocols for

their determination.

Core Physical Properties
The physical properties of 1,2-Epoxytridecane are crucial for its handling, purification, and

application in chemical reactions. The following table summarizes the key quantitative data for

(R)-(+)-1,2-Epoxytridecane.
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Property Value Reference

Molecular Formula C₁₃H₂₆O

Molecular Weight 198.34 g/mol

Boiling Point 138 °C at 15 mmHg

Density 0.841 g/mL at 25 °C

Refractive Index n20/D 1.438

Melting Point Not available

Solubility Not available

Optical Activity [α]25/D +10°, neat

Experimental Protocols
Accurate determination of physical properties is paramount in chemical research. Below are

detailed methodologies for measuring the key physical parameters of 1,2-Epoxytridecane.

Determination of Boiling Point (Micro-method)
The boiling point of a small quantity of 1,2-Epoxytridecane can be determined using a Thiele

tube apparatus.

Apparatus:

Thiele tube

Thermometer (calibrated)

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Heating source (Bunsen burner or oil bath)

Sample of 1,2-Epoxytridecane
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Procedure:

A few drops of 1,2-Epoxytridecane are placed into the small test tube.

The capillary tube is inverted (open end down) and placed into the test tube containing the

sample.

The test tube is attached to the thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in the Thiele tube containing a high-boiling point liquid (e.g., mineral

oil).

The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge

from the capillary tube.

Heating is continued until a rapid and continuous stream of bubbles is observed.

The heating source is removed, and the liquid is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.

Determination of Density
The density of liquid 1,2-Epoxytridecane can be determined using a pycnometer or by direct

mass and volume measurements.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Water bath with temperature control

Sample of 1,2-Epoxytridecane

Procedure:
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The empty, clean, and dry pycnometer is weighed accurately.

The pycnometer is filled with 1,2-Epoxytridecane, ensuring no air bubbles are trapped.

The filled pycnometer is placed in a constant temperature water bath (e.g., 25 °C) until it

reaches thermal equilibrium.

The pycnometer is removed from the bath, wiped dry, and weighed accurately.

The weight of the 1,2-Epoxytridecane is determined by subtracting the weight of the empty

pycnometer.

The density is calculated by dividing the mass of the sample by the known volume of the

pycnometer.

Determination of Refractive Index
The refractive index, a measure of how light bends as it passes through the substance, is a

characteristic property.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Sample of 1,2-Epoxytridecane

Solvent for cleaning (e.g., ethanol or acetone)

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The temperature of the refractometer prisms is maintained at a constant value (e.g., 20 °C)

using the circulating water bath.
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A few drops of 1,2-Epoxytridecane are placed on the lower prism of the refractometer.

The prisms are closed and locked.

The eyepiece is adjusted to bring the dividing line between the light and dark fields into

sharp focus.

The control knob is turned to move the dividing line to the center of the crosshairs.

The refractive index is read from the scale.

The prisms are cleaned thoroughly with a suitable solvent after the measurement.

Determination of Solubility
A qualitative assessment of solubility in various solvents is essential for reaction setup and

purification.

Apparatus:

Small test tubes

Vortex mixer (optional)

A range of common laboratory solvents (e.g., water, ethanol, acetone, diethyl ether, hexane)

Sample of 1,2-Epoxytridecane

Procedure:

Approximately 0.1 mL of 1,2-Epoxytridecane is added to a test tube.

Approximately 1 mL of a chosen solvent is added to the test tube.

The mixture is agitated vigorously (e.g., by flicking the test tube or using a vortex mixer) for

about one minute.

The mixture is observed for homogeneity. If a single clear phase is formed, the compound is

considered soluble. If two distinct layers remain or the sample does not dissolve, it is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


considered insoluble.

This procedure is repeated for a range of solvents of varying polarities.

Logical Workflow for Property Determination
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of 1,2-Epoxytridecane.

Workflow for Physical Property Determination of 1,2-Epoxytridecane

Sample Procurement
(1,2-Epoxytridecane)

Boiling Point Determination
(Thiele Tube Method)

Density Measurement
(Pycnometer Method)

Refractive Index Measurement
(Abbe Refractometer)

Solubility Assessment
(Qualitative in Various Solvents)

Data Compilation and Analysis

Click to download full resolution via product page

Workflow for determining the physical properties of 1,2-Epoxytridecane.

Conclusion
This guide provides a foundational understanding of the physical properties of 1,2-

Epoxytridecane, essential for its application in scientific research and drug development. The

provided experimental protocols offer a practical framework for the accurate determination of

these properties in a laboratory setting. While data for melting point and specific solubility are

currently unavailable in the cited literature, the outlined methodologies can be employed to

ascertain these values.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Physical
Properties of 1,2-Epoxytridecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156488#physical-properties-of-1-2-epoxytridecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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